

Bornyl Isovalerate: A Technical Guide for Researchers and Drug Development Professionals

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Bornyl isovalerate*

CAS No.: 76-50-6

Cat. No.: B1211727

[Get Quote](#)

This guide provides an in-depth exploration of **bornyl isovalerate**, a bicyclic monoterpenoid of significant interest in pharmacology and aromatherapy. Drawing from its natural origins to its potential therapeutic applications, we will delve into the chemical properties, synthesis, and biological activities of this intriguing molecule. This document is intended for researchers, scientists, and professionals in the field of drug development seeking a comprehensive understanding of **bornyl isovalerate**.

Introduction: The Aromatic Signature of Valerian

Bornyl isovalerate, also known as bornyl 3-methylbutanoate, is a key constituent of the essential oil derived from the roots of *Valeriana officinalis* (Valerian).[1][2] It is one of the compounds responsible for the characteristic aroma of valerian, a plant with a long history of use in traditional medicine as a sedative and anxiolytic.[2] While the sedative properties of valerian are often attributed to a synergistic interplay of its numerous constituents, **bornyl isovalerate** is a significant contributor to its bioactivity.[2][3] This guide will dissect the available scientific literature to present a holistic view of **bornyl isovalerate**, from its fundamental chemistry to its pharmacological potential.

Chemical and Physical Properties

Bornyl isovalerate is an ester formed from the alcohol borneol and isovaleric acid.[4] It belongs to the class of organic compounds known as bicyclic monoterpenoids.[5]

Table 1: Physicochemical Properties of **Bornyl Isovalerate**

Property	Value	Source
Molecular Formula	C15H26O2	[6][7]
Molecular Weight	238.37 g/mol	[5]
Appearance	Colorless to pale yellow clear liquid	[8]
Odor	Pine, woody, dry, with notes of valerian root and camphor	[9]
Boiling Point	259.00 to 260.00 °C @ 760.00 mm Hg	[10]
Flash Point	> 230.00 °F TCC (> 110.00 °C)	[8]
Solubility	Soluble in alcohol; insoluble in water	[5][10]
logP (o/w)	4.889 (estimated)	[10]

```
digraph "Bornyl_isovalerate_Structure" {
graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];
node [shape=plaintext, fontname="sans-serif", fontsize=12];
edge [fontname="sans-serif", fontsize=12];
```

```
// Atom nodes
```

```
C1 [label="C", pos="0,0!"];
C2 [label="C", pos="1.4,0!"];
C3 [label="C", pos="2.1,1.2!"];
C4 [label="C", pos="1.4,2.4!"];
C5 [label="C", pos="0,2.4!"];
C6 [label="C", pos="-0.7,1.2!"];
C7 [label="C", pos="0.7,0.7!"];
C8 [label="C", pos="0.7,1.7!"];
C9 [label="C", pos="-1.4,3.1!"];
C10 [label="C", pos="0.7,-1.2!"];
C11 [label="C", pos="0.7,-2.4!"];
O12 [label="O", pos="2.8,0!"];
```

```
C13 [label="C", pos="4.2,0!"];
O14 [label="O", pos="4.9,-0.9!"];
C15 [label="C", pos="4.9,1.2!"];
C16 [label="C", pos="6.3,1.2!"];
C17 [label="C", pos="7.0,0!"];
C18 [label="C", pos="7.0,2.4!"];
```

```
// Hydrogen nodes (implicit for brevity in complex structures)
```

```
// Bonds
```

```
C1 -- C2;
C2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- C6;
C6 -- C1;
C1 -- C7;
C7 -- C8;
C8 -- C4;
C5 -- C9;
C1 -- C10;
C1 -- C11;
C2 -- O12;
O12 -- C13;
C13 -- O14 [style=double];
C13 -- C15;
C15 -- C16;
C16 -- C17;
C16 -- C18;
```

```
// Atom labels with better positioning
```

```
C1 [label="C"];
C2 [label="CH"];
```

```
C3 [label="CH2"];  
C4 [label="CH"];  
C5 [label="C"];  
C6 [label="CH2"];  
C7 [label="C"];  
C8 [label="CH2"];  
C9 [label="CH3"];  
C10 [label="CH3"];  
C11 [label="CH3"];  
O12 [label="O"];  
C13 [label="C"];  
O14 [label="O"];  
C15 [label="CH2"];  
C16 [label="CH"];  
C17 [label="CH3"];  
C18 [label="CH3"];  
}
```

Caption: Chemical structure of **Bornyl Isovalerate**.

Natural Occurrence and Extraction

Bornyl isovalerate is a prominent component of the essential oil of *Valeriana officinalis* roots, with its concentration varying depending on the geographical origin and specific chemotype of the plant.^{[1][8]} Studies have reported its presence in Valerian root oil at concentrations ranging from 0.5% to 1.2%.^[10]


Extraction Protocol: Steam Distillation

A common method for obtaining the essential oil containing **bornyl isovalerate** from Valerian roots is steam distillation, as described in the European Pharmacopoeia.^[1]

Step-by-Step Methodology:

- Preparation of Plant Material: 150 g of dried and crushed Valerian roots are placed in a 3000 mL round-bottom flask.^[1]
- Addition of Water: 1000 mL of water is added to the flask.^[1]

- Distillation Setup: The flask is connected to a Clevenger-type apparatus for distillation. 0.5 mL of xylene is added to the graduated tube of the apparatus to aid in the collection of the essential oil.[\[1\]](#)
- Distillation Process: The mixture is heated to boiling, and distillation is carried out for 4 hours at a rate of 3–4 mL/min.[\[1\]](#)
- Collection and Drying: The collected essential oil is separated from the aqueous phase and dried over anhydrous sodium sulfate.
- Quantitative Analysis: The volume of the obtained essential oil is measured, and the yield is calculated as v/w (mL of oil per gram of dried plant material).[\[11\]](#)



[Click to download full resolution via product page](#)


Caption: Workflow for the extraction of Valerian essential oil.

Chemical Synthesis

Bornyl isovalerate can be synthesized through the esterification of borneol with isovaleric acid or its derivatives.^[4] This reaction is typically catalyzed by an acid.

General Synthesis Protocol: Fischer Esterification

- **Reactant Mixture:** Equimolar amounts of borneol and isovaleric acid are mixed in a suitable solvent, such as toluene or hexane.
- **Catalyst Addition:** A catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid, is added to the mixture.
- **Reaction Conditions:** The reaction mixture is heated under reflux, often with a Dean-Stark apparatus to remove the water formed during the reaction and drive the equilibrium towards the product side.
- **Monitoring:** The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).
- **Workup:** Once the reaction is complete, the mixture is cooled to room temperature. The acidic catalyst is neutralized by washing with a mild base, such as a saturated sodium bicarbonate solution. The organic layer is then washed with water and brine.
- **Purification:** The crude product is dried over an anhydrous drying agent (e.g., magnesium sulfate or sodium sulfate), and the solvent is removed under reduced pressure. The final product can be purified by vacuum distillation or column chromatography.



[Click to download full resolution via product page](#)

Caption: General workflow for the synthesis of **Bornyl Isovalerate**.


Pharmacological Activity and Mechanism of Action

The sedative and anxiolytic effects of Valerian extracts are believed to be mediated, at least in part, through the modulation of the γ -aminobutyric acid (GABA) system, the primary inhibitory

neurotransmitter system in the central nervous system.[12][13] While much of the research has focused on valerenic acid as a key active component that modulates GABAA receptors, other constituents, including **bornyl isovalerate**, are also thought to contribute to the overall pharmacological profile.[2][14]

Putative Mechanism: Modulation of GABAA Receptors

It is hypothesized that **bornyl isovalerate**, like other compounds in Valerian, may act as a positive allosteric modulator of GABAA receptors. This means it may bind to a site on the receptor distinct from the GABA binding site and enhance the effect of GABA, leading to increased chloride ion influx and neuronal hyperpolarization.[12] This increased inhibitory tone in the CNS is consistent with the observed sedative and anxiolytic effects.



[Click to download full resolution via product page](#)

Caption: Proposed mechanism of **Bornyl Isovalerate** at the GABAA receptor.

Experimental Evaluation of GABAA Receptor Modulation

To definitively characterize the interaction of **bornyl isovalerate** with GABAA receptors, a series of in-vitro assays can be employed.

Protocol: In-Vitro Electrophysiology using Xenopus Oocytes

- **Receptor Expression:** Oocytes from *Xenopus laevis* are injected with cRNAs encoding the subunits of the desired GABAA receptor subtype (e.g., $\alpha 1\beta 2\gamma 2$).
- **Two-Electrode Voltage Clamp:** After 2-5 days of incubation to allow for receptor expression, the oocytes are placed in a recording chamber and impaled with two microelectrodes for voltage clamping.
- **GABA Application:** A baseline response is established by applying a low concentration of GABA (e.g., EC10-EC20) to elicit a chloride current (IGABA).
- **Co-application of **Bornyl Isovalerate**:** **Bornyl isovalerate** is then co-applied with GABA at various concentrations to determine its effect on IGABA.
- **Data Analysis:** The potentiation of the GABA-induced current by **bornyl isovalerate** is quantified, and dose-response curves are generated to determine its EC50 (the concentration at which it produces 50% of its maximal effect).

Protocol: Radioligand Binding Assay

- **Membrane Preparation:** Brain tissue (e.g., rat cortex) is homogenized and centrifuged to prepare a membrane fraction rich in GABAA receptors.[\[10\]](#)
- **Incubation:** The membranes are incubated with a radiolabeled ligand that binds to a specific site on the GABAA receptor (e.g., [3H]muscimol for the GABA binding site or [3H]flunitrazepam for the benzodiazepine site).
- **Competition Binding:** The binding of the radioligand is measured in the presence of increasing concentrations of unlabeled **bornyl isovalerate**.
- **Data Analysis:** The ability of **bornyl isovalerate** to displace the radioligand is used to determine its binding affinity (K_i) for that particular site.

Toxicology and Safety

The safety of **bornyl isovalerate** is an important consideration for its potential therapeutic and commercial applications. While comprehensive toxicological data for **bornyl isovalerate** is limited, information on structurally related compounds and the historical use of Valerian provide some insights.

A 4% solution of **isobornyl isovalerate**, a closely related isomer, has been shown to cause no irritation or sensitization in humans.[9] Furthermore, toxicological assessments of isobornyl acetate, another related compound, have not identified significant genotoxic, reproductive, or developmental toxicity.[3] [15] The Research Institute for Fragrance Materials (RIFM) has conducted a safety assessment for **isobornyl isovalerate**. [15] Generally, **bornyl isovalerate** is not classified as a hazardous substance according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[5]

Applications and Future Perspectives

Bornyl isovalerate holds promise in several areas:

- **Pharmaceuticals:** As a potential anxiolytic and sedative agent, either as a standalone compound or as a standardized component of Valerian extracts. Further research is needed to fully elucidate its mechanism of action and clinical efficacy.
- **Aromatherapy:** Its pleasant, woody aroma makes it a valuable ingredient in perfumes, cosmetics, and other fragrance products.[16] The calming and relaxing properties attributed to its scent are utilized in aromatherapy to alleviate stress and anxiety.[17]
- **Flavoring Agents:** **Bornyl isovalerate** is used as a flavoring agent in the food industry.[5]

Future research should focus on isolating the specific effects of **bornyl isovalerate** from the complex mixture of compounds in Valerian extract. This will require more extensive in-vitro and in-vivo studies to determine its precise pharmacological profile, including its receptor binding affinities, functional activity at different GABAA receptor subtypes, and pharmacokinetic properties.

Conclusion

Bornyl isovalerate is a naturally occurring bicyclic monoterpene with a rich history intertwined with the traditional use of Valerian. Its chemical and physical properties are well-characterized, and it can be obtained through both extraction from natural sources and chemical synthesis. While its precise mechanism of action is still under investigation, the available evidence points towards a modulatory role at GABAA receptors, contributing to the sedative and anxiolytic effects of Valerian. With a favorable preliminary safety profile, **bornyl isovalerate** represents a compelling molecule for further investigation in the fields of pharmacology, aromatherapy, and drug development. A deeper understanding of its individual contribution to the bioactivity of Valerian will be crucial for its potential translation into novel therapeutic agents.

References

- PubChem. (n.d.). **Bornyl isovalerate**. National Center for Biotechnology Information. Retrieved from [\[Link\]](#)
- Shanaida, M., Golembiovskaya, O., Kernychna, I., & Wieczorek, P. P. (2024). Comparative Analysis of the Essential Oil of the Underground Organs of Valeriana spp. from Different Countries. *Molecules*, 29(15), 3485. [\[Link\]](#)
- Patočka, J., & Jakl, J. (2010). Biomedically relevant chemical constituents of Valeriana officinalis. *Journal of Applied Biomedicine*, 8(1), 11-18.
- The Good Scents Company. (n.d.). **bornyl isovalerate**. Retrieved from [\[Link\]](#)
- Base Formula. (n.d.). Valerian Root Essential Oil. Retrieved from [\[Link\]](#)
- The Good Scents Company. (n.d.). **isobornyl isovalerate**. Retrieved from [\[Link\]](#)
- Trauner, G., Khom, S., Baburin, I., Benedek, B., Hering, S., & Kopp, B. (2008). Modulation of GABAA receptors by valerian extracts is related to the content of valerenic acid. *Planta medica*, 74(01), 19-24.
- National Institute of Standards and Technology. (n.d.). **Bornyl isovalerate**. In NIST Chemistry WebBook. Retrieved from [\[Link\]](#)
- Khom, S., Baburin, I., Timin, E., Hohaus, A., Trauner, G., Kopp, B., & Hering, S. (2007). Valerenic acid potentiates and inhibits GABAA receptors: molecular mechanism and subunit specificity. *Neuropharmacology*, 53(1), 178-187.
- The Good Scents Company. (n.d.). **(-)-bornyl isovalerate**. Retrieved from [\[Link\]](#)
- Murphy, K., Kubin, Z. J., Shepherd, J. N., & Ettinger, R. H. (2010).
- Api, A. M., Belsito, D., Botelho, D., Browne, D., Bruze, M., Burton Jr, G. A., ... & Dagli, M. L. (2020). RIFM fragrance ingredient safety assessment, isobornyl acetate, CAS Registry Number 125-12-2. *Food and Chemical Toxicology*, 140, 111336.
- Leathwood, P. D., & Chauffard, F. (1985). Aqueous extract of valerian reduces latency to fall asleep in man. *Planta medica*, 51(02), 144-148.
- Boskovic, M., Grujic-Letic, N., Milanov, D., Vuckovic, S., & Gojkovic-Bukarica, L. (2013). SUPERCRITICAL FLUID EXTRACTION OF VALERIAN ROOT. *Journal of Agricultural Sciences*, 58(2), 143-152.

- Felgentreff, F., Dinter, G., & Hempel, B. (2004). Modulation of GABAA Receptors by Valerian Extracts is Related to the Content of Valerenic Acid. *Planta Medica*, 70(7), 618-623.
- Api, A. M., Belsito, D., Botelho, D., Browne, D., Bruze, M., Burton Jr, G. A., ... & Dagli, M. L. (2020). RIFM fragrance ingredient safety assessment, **isobornyl isovalerate**, CAS registry number 7779-73-9. *Food and Chemical Toxicology*, 141, 111421.
- Yildirim, A., & Tutar, U. (2019). Essential Oil Essential Oil Analysis of Some Plants. *Journal of Medical Research and Health Sciences*, 2(4), 215-220.
- Suerbaev, K. A., Zhaksylykova, G. Z., & Appazov, N. O. (2015).
- Balandrin, M. F., & VanWagenen, B. C. (2001). U.S. Patent No. 6,383,526. Washington, DC: U.S.
- Whiting, P. J., McKernan, R. M., & Wafford, K. A. (1995). Structure and pharmacology of vertebrate GABAA receptor subtypes. *International review of neurobiology*, 38, 95-138.
- Özcan, M. M., & Chalchat, J. C. (2008). Quantitative Analysis of Essential Oils. *Chemistry of spices*, 300-313.
- Lü, S., & Sun, Z. (2019). Positive allosteric modulation of native and recombinant GABAA receptors by hops prenylflavonoids. *European journal of pharmacology*, 848, 109-118.
- McGaw, L. J., Jäger, A. K., & van Staden, J. (2000). RIFM fragrance ingredient safety assessment, **isobornyl isovalerate**, CAS registry number 7779-73-9. *South African Journal of Botany*, 66(3), 193-195.
- Bos, R., Woerdenbag, H. J., Hendriks, H., & Scheffer, J. J. C. (1998). Extraction of valerenic acids from valerian (*Valeriana officinalis* L.) rhizomes. *Phytochemical Analysis*, 9(3), 117-121.
- The Good Scents Company. (n.d.). **bornyl isovalerate**. Retrieved from [\[Link\]](#)
- Suerbaev, K. A., Zhaksylykova, G. Z., & Appazov, N. O. (2015). Synthesis of Biological Active Esters of the Isovaleric Acid by Isobutylene Hydroalkoxycarbonylation.
- Appel, K., Rose, T., Fiebich, B., Kammler, T., & Weiss, G. (2010). Modulation of the γ-aminobutyric acid (GABA) system by *Passiflora incarnata* L. *Phytotherapy Research*, 25(6), 838-843.
- Li, J., Wang, Y., Zhang, Y., & Liu, Z. (2023). Synthesis of C12-C18 Fatty Acid Isobornyl Esters. *Molecules*, 28(22), 7565.
- Möhler, H. (2012). The GABAA receptor in pharmacology and as a target for therapeutics. *Neuropharmacology*, 62(1), 3-11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. dspace.mphu.edu.ua \[dspace.mphu.edu.ua\]](https://dspace.mphu.edu.ua)
- [2. Valerenic acid derivatives as novel subunit-selective GABAA receptor ligands –in vitro and in vivo characterization - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [3. fragrancematerialsafetyresource.elsevier.com \[fragrancematerialsafetyresource.elsevier.com\]](https://fragrancematerialsafetyresource.elsevier.com)
- [4. walshmedicalmedia.com \[walshmedicalmedia.com\]](https://walshmedicalmedia.com)
- [5. Bornyl isovalerate | C15H26O2 | CID 23623651 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [6. Modulation of the mammalian GABAA receptor by type I and type II positive allosteric modulators of the \$\alpha 7\$ nicotinic acetylcholine receptor - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [7. Yellow Fluorescent Protein-Based Assay to Measure GABAA Channel Activation and Allosteric Modulation in CHO-K1 Cells | PLOS One \[journals.plos.org\]](#)
- [8. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [9. Defining Affinity with the GABAA Receptor - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [10. Characterization of GABA Receptors - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. acikders.ankara.edu.tr \[acikders.ankara.edu.tr\]](https://acikders.ankara.edu.tr)
- [12. GABAA receptor - Wikipedia \[en.wikipedia.org\]](https://en.wikipedia.org)
- [13. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [14. Modulation of GABAA receptors by valerian extracts is related to the content of valerenic acid - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [15. RIFM fragrance ingredient safety assessment, isobornyl isovalerate, CAS registry number 7779-73-9 - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [16. bornyl isovalerate, 59672-05-8 \[thegoodscentcompany.com\]](https://thegoodscentcompany.com)
- [17. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [To cite this document: BenchChem. \[Bornyl Isovalerate: A Technical Guide for Researchers and Drug Development Professionals\]. BenchChem, \[2026\]. \[Online PDF\]. Available at: \[https://www.benchchem.com/product/b1211727/docs#bornyl-isovalerate-a-technical-guide-for-researchers-and-drug-development-professionals\]](#)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)